1-Acetoxymethyl-3-nitro-2,4,6-trimethylbenzene

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: (2,4,6-trimethyl-3-nitrophenyl)methyl acetate
• InChI: InChI=1S/C12H15NO4/c1-7-5-8(2)12(13(15)16)9(3)11(7)6-17-10(4)14/h5H,6H2,1-4H3
• InChI Key: YZIPSTPIAZGTDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1COC(=O)C)C)[N+](=O)[O-])C

Description

1-Acetoxymethyl-3-nitro-2,4,6-trimethylbenzene is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-nitro-2,4,6-trimethylbenzoic acid (6.7 g, 31.9 mmol) in anhydrous THF (100 mL) was added 1 M solution of BH3.THF in THF (63.8 mL, 63.8 mmol) dropwise at 0° C. The reaction mixture was stirred overnight at RT, cooled to 0° C. and quenched with water. The product was extracted into ethyl acetate, the extract was washed with water, dried over MgSO4 and concentrated to give 1-acetoxymethyl-3-nitro-2,4,6-trimethylbenzene as a light yellow oil (6.3 g, 89%).

Synthesis routes and methods II

Procedure details

To a solution of 3-nitro-2,4,6-trimethylbenzoic acid (6.7 g, 31.9 mmol) in anhydrous THF (100 mL) was added 1 m solution of BH3.THF in THF (63.8 mL, 63.8 mmol) dropwise at 0° C. The reaction mixture was stirred overnight at RT, cooled to 0° C. and quenched with water. The product was extracted into ethyl acetate, the extract was washed with water, dried over MgSO4 and concentrated to give 1-acetoxymethyl-3-nitro-2,4,6-trimethylbenzene as a light yellow oil (6.3 g, 89%).